Cas no 368-43-4 (benzenesulfonyl fluoride)

Benzenesulfonyl fluoride is a versatile sulfonylating agent widely used in organic synthesis and biochemical applications. Its key advantages include high reactivity as a protease inhibitor, stability under various conditions, and utility in modifying proteins and peptides. The compound is particularly valued for its selective binding to serine residues, making it useful in proteomics research.
benzenesulfonyl fluoride structure
benzenesulfonyl fluoride structure
Product Name:benzenesulfonyl fluoride
CAS No:368-43-4
MF:C6H5FO2S
MW:160.166104078293
MDL:MFCD00007412
CID:82209
PubChem ID:67779
Update Time:2025-06-19

benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • benzenesulphonyl fluoride
    • BENZENESULFONYL FLUORIDE
    • benzenesulphonic acid fluoride
    • Benzolsulfonylfluorid
    • EINECS 206-707-2
    • fluorophenylsulfone
    • phenylsulfonyl fluoride
    • CS-0113678
    • NSC 8543
    • FT-0622656
    • F87429
    • SCHEMBL323729
    • A823399
    • Bis-dehydro-L-ascorbicacid
    • DTXSID8059897
    • Phenylsulfonylfluoride
    • EN300-224436
    • MFCD00007412
    • Benzenesulfonyl fluoride, 99%
    • WLN: WSFR
    • benezenesulfonyl fluoride
    • BRN 2206835
    • Z1255364683
    • 368-43-4
    • Benzenesulfonylfluoride
    • NSC-8543
    • starbld0016544
    • AKOS005206738
    • NSC8543
    • NS00030110
    • ES-2106
    • CHEMBL4474306
    • Benzenesulphonylfluoride
    • DB-049018
    • DTXCID9039234
    • benzenesulfonyl fluoride
    • MDL： MFCD00007412
    • Inchi： 1S/C6H5FO2S/c7-10(8,9)6-4-2-1-3-5-6/h1-5H
    • InChI Key： IDIPWEYIBKUDNY-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1)(=O)(=O)F
    • BRN： 2206835

Computed Properties

  • Exact Mass: 159.99900
  • Monoisotopic Mass: 159.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless oily liquid. Sensitive to moisture
  • Density: 1.333 g/mL at 25 °C(lit.)
  • Boiling Point: 207-208 °C(lit.)
  • Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
  • Refractive Index: n20/D 1.492(lit.)
  • PSA: 42.52000
  • LogP: 2.42560
  • Solubility: Soluble in ethanol and ether, insoluble in water.
  • Sensitiveness: Moisture Sensitive

benzenesulfonyl fluoride Security Information

  • Symbol: GHS05 GHS06
  • Signal Word：Danger
  • Hazard Statement： H302 + H312-H314-H331
  • Warning Statement： P261-P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3265 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-34
  • Safety Instruction： S26; S27; S36/37/39; S45
  • RTECS：DB8940000
  • Hazardous Material Identification： C
  • Storage Condition：Ventilation and low temperature drying,With the warehouse of food raw materials andOxidizing agentSeparate storage
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R20/21/22
  • HazardClass：8
  • PackingGroup：III
  • TSCA：Yes

benzenesulfonyl fluoride Customs Data

  • HS CODE：2942000000
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

benzenesulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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abcr
AB177915-5 g
Benzenesulfonyl fluoride, 97%; .
 368-43-4 97%
5 g
 €116.50 2023-07-20
abcr
AB177915-25 g
Benzenesulfonyl fluoride, 97%; .
 368-43-4 97%
25 g
 €318.00 2023-07-20
BAI LING WEI Technology Co., Ltd.
L04689-1g
Benzenesulfonyl fluoride, 98%
 368-43-4 98%
1g
 ￥ 328 2022-04-26
BAI LING WEI Technology Co., Ltd.
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